Larrein
Overview
Description
Larrein is a natural product found in Zuccagnia punctata, Cryptocarya chinensis, and Muntingia calabura with data available.
Scientific Research Applications
Root Communication in Desert Shrubs
A study on root communication mechanisms in desert shrubs, specifically focusing on Larrea tridentata, found that Larrea roots release inhibitory substances affecting root elongation of neighboring plants. This interaction is different from simple competition for resources and suggests a complex communication mechanism among desert shrubs (Mahall & Callaway, 1992).
Water and Nutrient Acquisition
Research on the water and nutrient acquisition patterns of Larrea tridentata revealed its rapid response to water availability and a greater capacity for nitrogen uptake compared to other shrubs. This adaptability could significantly affect desert ecosystem dynamics (Bassirirad et al., 1999).
Productivity in Desert Environments
A study on the primary productivity of Larrea tridentata in desert communities examined aspects such as plant density, coverage, and the relationship between shrub size and age. Understanding these characteristics can provide insights into the role of Larrea in desert ecosystems (Chew & Chew, 1965).
Adaptation to Freezing Conditions
Investigation into the xylem structure of Larrea sp. across different populations showed adaptations related to freeze-thaw embolism and water transport efficiency. These findings highlight the role of xylem plasticity in responding to climatic changes (Medeiros & Pockman, 2014).
Selective Estrogen Receptor Modulation
Research on Larrea nitida's properties as a selective estrogen receptor modulator (SERM) showed its potential in treating estrogen-related conditions. The study highlighted its binding affinities and effects on cell proliferation and uterine morphology (Ahn et al., 2014).
Antimicrobial Activity
A study on the antimicrobial properties of Larrea divaricata extracts demonstrated significant inhibitory activity against Helicobacter pylori, supporting its use for gastric disturbances and potentially in treating gastric ulcers and cancer (Stege et al., 2006).
properties
Product Name |
Larrein |
|---|---|
Molecular Formula |
C16H14O4 |
Molecular Weight |
270.28 g/mol |
IUPAC Name |
(E)-1-(2,4-dihydroxy-3-methoxyphenyl)-3-phenylprop-2-en-1-one |
InChI |
InChI=1S/C16H14O4/c1-20-16-14(18)10-8-12(15(16)19)13(17)9-7-11-5-3-2-4-6-11/h2-10,18-19H,1H3/b9-7+ |
InChI Key |
RMVZCGQXCSTLFG-VQHVLOKHSA-N |
Isomeric SMILES |
COC1=C(C=CC(=C1O)C(=O)/C=C/C2=CC=CC=C2)O |
Canonical SMILES |
COC1=C(C=CC(=C1O)C(=O)C=CC2=CC=CC=C2)O |
synonyms |
2',4'-dihydroxy-3'-methoxychalcone 2',4'-dihydroxy-3-methoxy-alpha,beta-dihydrochalcone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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